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Compound of Interest

Compound Name: Diethylene glycol divinyl ether

Cat. No.: B1630515

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of Diethylene Glycol Divinyl Ether
(DEGDVE), a versatile monomer with the CAS number 764-99-8. DEGDVE is a colorless,
viscous liquid primarily utilized as a reactive diluent and crosslinking agent in the formulation of
polymers and resins.[1] Its bifunctional nature, owing to the two vinyl ether groups, allows for
rapid polymerization, making it a critical component in applications such as UV-curable
coatings, inks, adhesives, and sealants.[2] This document details the physicochemical
properties, synthesis, polymerization mechanisms, key applications, and safety and handling
protocols for DEGDVE, serving as a comprehensive resource for professionals in research,
development, and formulation.

Physicochemical Properties

Diethylene glycol divinyl ether is characterized by its low volatility and high boiling point,
which enhances its stability during chemical reactions.[1] It is soluble in many organic solvents
and exhibits limited solubility in water.[2] A summary of its key quantitative properties is
presented in Table 1.
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Property Value Reference(s)
Molecular Formula CsH1403 [3]

Molecular Weight 158.19 g/mol [4]

CAS Number 764-99-8 [1]
Appearance C.:olc')rless to pale yellow, clear 5]

liquid

Boiling Point 198-199 °C (at 1013.25 hPa) [6][7]

Melting Point -21 °C [5]

Density 0.968 g/mL (at 25 °C) [61[7]

Refractive Index (n20/D)

1.446

[6]

Flash Point

71 °C (closed cup)

[6]i8]

Vapor Pressure

0.17 hPa (at 20 °C)

Water Solubility

14 g/L (at 20 °C)

log Pow

1.8 (at 23 °C)

Synthesis

The industrial synthesis of diethylene glycol divinyl ether is primarily achieved through the

base-catalyzed reaction of diethylene glycol with acetylene.[2][9] This process, known as

vinylation, is typically conducted under elevated temperature and pressure.

Synthesis Reaction Workflow

The following diagram illustrates the general workflow for the synthesis of DEGDVE.
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Synthesis of Diethylene Glycol Divinyl Ether
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1630515?utm_src=pdf-body-img
https://www.benchchem.com/product/b1630515?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. researchgate.net [researchgate.net]

2. The synthesis method of Diethylene glycol vinyl ethers_Chemicalbook
[chemicalbook.com]

» 3. Di(ethylene glycol) vinyl ether(929-37-3) IR Spectrum [chemicalbook.com]

e 4. spectrabase.com [spectrabase.com]

e 5. Di(ethylene glycol) vinyl ether(929-37-3) 1H NMR spectrum [chemicalbook.com]
» 6. Diethylene glycol divinyl ether(764-99-8) 1H NMR [m.chemicalbook.com]

e 7.US8946487B2 - Process for preparing divinyl ethers - Google Patents
[patents.google.com]

¢ 8. Page loading... [wap.guidechem.com]
« 9. Diethylene glycol divinyl ether synthesis - chemicalbook [chemicalbook.com]

 To cite this document: BenchChem. [Diethylene Glycol Divinyl Ether (CAS 764-99-8): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630515#diethylene-glycol-divinyl-ether-cas-number-
764-99-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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